Cas no 2171700-45-9 (1-(4-Aminopyrimidin-2-yl)azetidine-2-carboxamide)

• Product Name: 1-(4-Aminopyrimidin-2-yl)azetidine-2-carboxamide
• CAS No: 2171700-45-9
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• CID: 5777679
• PubChem ID: 165493048
• Update Time: 2025-10-30

1-(4-Aminopyrimidin-2-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminopyrimidin-2-yl)azetidine-2-carboxamide
• EN300-1281038
• 2171700-45-9
• 1-(4-Aminopyrimidin-2-yl)azetidine-2-carboxamide

• Inchi： 1S/C8H11N5O/c9-6-1-3-11-8(12-6)13-4-2-5(13)7(10)14/h1,3,5H,2,4H2,(H2,10,14)(H2,9,11,12)
• InChI Key： HQDCCUSVWSBWGV-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1N=CC=C(N)N=1)N

Computed Properties

• Exact Mass: 193.09635999g/mol
• Monoisotopic Mass: 193.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 98.1Ų

Additional information on 1-(4-Aminopyrimidin-2-yl)azetidine-2-carboxamide

1-(4-Aminopyrimidin-2-yl)azetidine-2-carboxamide: A Promising Compound in the Field of Medicinal Chemistry

The compound 1-(4-aminopyrimidin-2-yl)azetidine-2-carboxamide, with the CAS number 2171700-45-9, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule belongs to a class of compounds known as pyrimidine derivatives, which have been extensively studied for their biological activities and pharmacological properties.

Structural Characteristics: The core structure of 1-(4-aminopyrimidin-2-yl)azetidine-2-carboxamide consists of a pyrimidine ring linked to an azetidine ring through a carbon-nitrogen bond. The presence of the aminopyrimidin moiety and the azetidine ring imparts significant chemical stability and reactivity, making it an attractive candidate for drug development. The carboxamide functional group further enhances its solubility and bioavailability, crucial factors for effective drug delivery.

Biological Activity: Recent studies have demonstrated that 1-(4-aminopyrimidin-2-yl)azetidine-2-carboxamide exhibits potent anti-inflammatory and anti-cancer properties. In particular, it has shown promising results in inhibiting the activity of specific kinases involved in cancer progression, such as PI3K and AKT. These kinases play critical roles in cell proliferation, survival, and metastasis, making them attractive targets for therapeutic intervention.

Mechanism of Action: The mechanism by which 1-(4-aminopyrimidin-2-yl)azetidine-2-carboxamide exerts its biological effects is multifaceted. It primarily acts by binding to and inhibiting the ATP-binding site of target kinases, thereby disrupting their signaling pathways. This inhibition leads to a reduction in cell proliferation and an increase in apoptosis, effectively halting tumor growth. Additionally, the compound has been shown to modulate immune responses, enhancing the body's natural defense mechanisms against cancer cells.

Clinical Potential: The therapeutic potential of 1-(4-aminopyrimidin-2-yl)azetidine-2-carboxamide is currently being explored in preclinical studies. Early results indicate that it may be effective in treating various types of cancer, including breast cancer, lung cancer, and colorectal cancer. Moreover, its anti-inflammatory properties suggest that it could also be beneficial in managing chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Synthetic Routes: The synthesis of 1-(4-aminopyrimidin-2-yl)azetidine-2-carboxamide involves several well-established chemical reactions. One common approach is to start with a substituted pyrimidine derivative and undergo a series of transformations to introduce the azetidine ring and carboxamide group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its transition from bench to clinic.

Safety Profile: Preliminary toxicology studies have shown that 1-(4-aminopyrimidin-2-yl)azetidine-2-carboxamide exhibits a favorable safety profile with minimal side effects at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and efficacy in human subjects.

FUTURE DIRECTIONS: The ongoing research on 1-(4-aminopyrimidin-2-yl)azetidine-2-carboxamide is focused on optimizing its pharmacological properties through structural modifications and evaluating its potential as a combination therapy with other anticancer agents. Additionally, efforts are being made to develop novel delivery systems that can enhance its bioavailability and reduce systemic toxicity.

In conclusion, 1-(4-aminopyrimidin-2-yl)azetidine-2-carboxamide (CAS No. 2171700-45-9) represents a promising lead compound in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique structural features, coupled with its potent biological activity and favorable safety profile, make it an exciting candidate for further clinical investigation.